(2S,4S)-(-)-4-Diphenylphosphino-2-(diphenylphosphinomethyl)pyrrolidine
Overview
Description
(2S,4S)-(-)-4-Diphenylphosphino-2-(diphenylphosphinomethyl)pyrrolidine, also known as 4-DDPP, is an organophosphorus compound that has been widely used in a variety of research applications. It is a chiral phosphine ligand that has been used in asymmetric catalysis, asymmetric synthesis, and chiral resolution. In addition, 4-DDPP has been used in other areas such as analytical chemistry, metal-catalyzed cross-coupling reactions, and bioconjugation.
Scientific Research Applications
Asymmetric Catalysis
(2S,4S)-(-)-4-Diphenylphosphino-2-(diphenylphosphinomethyl)pyrrolidine, often referred to in studies by similar compound names, has been extensively used in asymmetric catalysis. For instance, Inoguchi et al. (1989) describe its use in the asymmetric hydrogenation of itaconic acid derivatives catalyzed by rhodium complexes. This process is crucial for producing enantiomerically pure compounds, which are important in the synthesis of various pharmaceuticals (Inoguchi, Morimoto, & Achiwa, 1989).
Hydroformylation of Olefins
In a study by Stille et al. (1991), platinum complexes containing chiral ligands related to this compound were used in the asymmetric hydroformylation of styrene. This process is significant in industrial chemistry, as it allows for the creation of aldehydes from simpler olefins (Stille, Su, Brechot, Parrinello, & Hegedus, 1991).
Cyclocarbonylation Reactions
Dong and Alper (2004) demonstrated the application of this compound in the asymmetric cyclocarbonylation of 2-vinylanilines, leading to the formation of enantiomerically enriched six-membered ring lactams. This synthesis approach is particularly valuable in pharmaceutical chemistry for creating complex and specific molecular structures (Dong & Alper, 2004).
Synthesis of Peptide Analogues
Chantreux et al. (1984) explored the use of related phosphine compounds in peptide chemistry, particularly as a carboxyl-protecting group. This application is crucial for the synthesis of peptides and proteins in a controlled manner, which is important in both research and drug development (Chantreux, Gamet, Jacquier, & Verducci, 1984).
Synthesis of Complex Coordination Compounds
Research by McCabe et al. (1987) discusses the synthesis and coordination chemistry of pyridine derivatives of this compound. Coordination compounds have diverse applications, including catalysis, materials science, and medicinal chemistry (McCabe, Russell, Karthikeyan, Paine, Ryan, & Smith, 1987).
Safety and Hazards
According to the Safety Data Sheet, this compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It should be handled under inert gas and should not come into contact with air . It should be stored in a well-ventilated place and the container should be kept tightly closed .
Properties
IUPAC Name |
[(3S,5S)-5-(diphenylphosphanylmethyl)pyrrolidin-3-yl]-diphenylphosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H29NP2/c1-5-13-25(14-6-1)31(26-15-7-2-8-16-26)23-24-21-29(22-30-24)32(27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-20,24,29-30H,21-23H2/t24-,29-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQHKXSOICTYGQD-OUTSHDOLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1CP(C2=CC=CC=C2)C3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](CN[C@@H]1CP(C2=CC=CC=C2)C3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H29NP2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701155302 |
Source
|
| Record name | (2S,4S)-4-(Diphenylphosphino)-2-[(diphenylphosphino)methyl]pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701155302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
453.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
61478-29-3 |
Source
|
| Record name | (2S,4S)-4-(Diphenylphosphino)-2-[(diphenylphosphino)methyl]pyrrolidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=61478-29-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2S,4S)-4-(Diphenylphosphino)-2-[(diphenylphosphino)methyl]pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701155302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2S,4S)-(-)-4-Diphenylphosphino-2-(diphenylphosphinomethyl)pyrrolidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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